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Introduction

13-Deoxycarminomycin is a naturally occurring anthracycline antibiotic produced by a mutant
strain of Streptomyces peucetius var. carminatus.[1] As a member of the anthracycline class of
compounds, which includes potent and widely used chemotherapeutic agents like doxorubicin
and daunorubicin, 13-deoxycarminomycin has garnered interest for its cytotoxic properties
and its role as a biosynthetic precursor. This technical guide provides a comprehensive
overview of its chemical structure, physicochemical properties, and biological activity, with a
focus on its antitumor potential.

Chemical Structure and Properties

13-Deoxycarminomycin is a tetracyclic molecule with a quinone-hydroquinone chromophore,
characteristic of anthracyclines, linked to a daunosamine sugar moiety. Its systematic IUPAC
name is (8S, 10S)-10-(((2R, 4S, 5S, 6S)-4-Amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-
yl)oxy)-8-ethyl-1, 6, 8, 11-tetrahydroxy-7, 8, 9, 10-tetrahydrotetracene-5, 12-dione.[2]

A summary of its key chemical and physical properties is presented in the table below. It is
important to note that some of the physical properties are predicted values and should be
considered as estimates.
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Property Value Source
Chemical Formula C26H20NO9 [2]
Molecular Weight 499.52 g/mol [2]
CAS Number 76034-18-9 [2]
Solid, Very Dark Green to
Appearance
Black
Boiling Point 713.1 £ 60.0 °C (Predicted)
Density 1.57 £ 0.1 g/cm? (Predicted)
pKa 6.48 + 0.60 (Predicted)
- Slightly soluble in Chloroform
Solubility
and DMSO
Stability Light Sensitive

Biological Activity and Mechanism of Action

13-Deoxycarminomycin exhibits significant cytotoxic activity, notably against P-388 murine
leukemia cells. As an anthracycline, its primary mechanism of antitumor activity is believed to
involve the intercalation of its planar tetracyclic ring into the DNA double helix. This intercalation
disrupts the normal helical structure, thereby interfering with critical cellular processes such as
DNA replication and transcription.

Furthermore, anthracyclines are known inhibitors of topoisomerase Il, an enzyme essential for
resolving DNA topological problems during replication and transcription. By stabilizing the
topoisomerase 1I-DNA cleavage complex, these compounds lead to the accumulation of
double-strand breaks in DNA, ultimately triggering apoptotic cell death. While this is the
generally accepted mechanism for anthracyclines, the specific interactions and downstream
signaling events for 13-Deoxycarminomycin have not been fully elucidated in the available
literature.

The general mechanism of action for anthracyclines is depicted in the following diagram:
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1. Cell Culture
(e.g., P-388 cells)

2. Seed Cells in 96-well Plate

3. Add Serial Dilutions of
13-Deoxycarminomycin

\4

4. Incubate for 48-72h

5. Add MTT Reagent

6. Solubilize Formazan

7. Measure Absorbance

8. Calculate IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 13-Deoxycarminomycin, a new biosynthetic anthracycline - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2. veeprho.com [veeprho.com]

 To cite this document: BenchChem. [13-Deoxycarminomycin: A Technical Overview of its
Chemical Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1664541#13-deoxycarminomycin-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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